Cas no 1261457-97-9 (2-Methoxy-4-(trifluoromethyl)benzyl chloride)

• Product Name: 2-Methoxy-4-(trifluoromethyl)benzyl chloride
• CAS No: 1261457-97-9
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4981937
• Update Time: 2025-10-05

2-Methoxy-4-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-4-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• 2-Methoxy-4-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C9H8ClF3O/c1-14-8-4-7(9(11,12)13)3-2-6(8)5-10/h2-4H,5H2,1H3
• InChI Key： OXPNNPTVRVCBMA-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Methoxy-4-(trifluoromethyl)benzyl chloride

Comprehensive Guide to 2-Methoxy-4-(trifluoromethyl)benzyl chloride (CAS No. 1261457-97-9): Properties, Applications, and Market Insights

2-Methoxy-4-(trifluoromethyl)benzyl chloride (CAS No. 1261457-97-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This benzyl chloride derivative features a methoxy group and a trifluoromethyl group, making it a valuable intermediate for synthesizing complex molecules. Its unique chemical structure contributes to its reactivity and versatility in various industrial applications.

The growing demand for fluorinated compounds in drug discovery has increased interest in 2-Methoxy-4-(trifluoromethyl)benzyl chloride. Researchers frequently search for "benzyl chloride derivatives in pharmaceuticals" or "trifluoromethyl group applications," highlighting its relevance in modern chemistry. This compound is particularly useful in medicinal chemistry, where its electron-withdrawing properties enhance the bioactivity of target molecules.

From a chemical perspective, 2-Methoxy-4-(trifluoromethyl)benzyl chloride exhibits notable stability under standard conditions, though it requires proper handling due to its reactive chloride group. Its molecular weight is approximately 224.62 g/mol, and it typically appears as a colorless to pale yellow liquid. The presence of the trifluoromethyl group significantly influences its lipophilicity, making it valuable for optimizing drug candidates' pharmacokinetic properties.

In the pharmaceutical industry, this compound serves as a key building block for developing small molecule therapeutics. Recent trends show increased searches for "fluorine in drug design" and "methoxybenzyl chloride uses," reflecting industry interest. The compound's ability to introduce both methoxy and trifluoromethyl moieties in a single step makes it efficient for parallel synthesis and combinatorial chemistry approaches.

The agrochemical sector also utilizes 2-Methoxy-4-(trifluoromethyl)benzyl chloride in developing novel crop protection agents. The trifluoromethyl group is known to enhance the biological activity of pesticides and herbicides, leading to frequent queries about "fluorinated agrochemical intermediates." This application aligns with the growing demand for more effective and environmentally friendly agricultural solutions.

Market analysis indicates steady growth for specialty chemicals like 2-Methoxy-4-(trifluoromethyl)benzyl chloride, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's CAS number (1261457-97-9) is often searched alongside terms like "high purity benzyl chloride derivatives" and "custom chemical synthesis," reflecting buyer priorities for quality and specificity.

From a synthetic chemistry viewpoint, 2-Methoxy-4-(trifluoromethyl)benzyl chloride offers multiple advantages. Its benzyl chloride functionality allows for nucleophilic substitution reactions, while the methoxy group provides opportunities for further functionalization. These characteristics make it valuable for creating diverse molecular architectures, particularly in heterocyclic chemistry and material science applications.

Environmental and regulatory considerations for 2-Methoxy-4-(trifluoromethyl)benzyl chloride follow standard protocols for organochlorine compounds. Proper storage conditions typically involve cool, dry environments with inert atmospheres to maintain stability. These handling requirements are frequently searched alongside terms like "chemical storage guidelines" and "safe handling of reactive intermediates."

The future outlook for 2-Methoxy-4-(trifluoromethyl)benzyl chloride appears promising, especially with increasing research into fluorine-containing pharmaceuticals. Industry professionals often inquire about "emerging fluorochemical applications" and "specialty chemical market trends," indicating sustained interest. As synthetic methodologies advance, this compound will likely find expanded applications in drug discovery and material innovation.

For researchers working with 2-Methoxy-4-(trifluoromethyl)benzyl chloride, understanding its spectroscopic properties is crucial. The compound typically shows characteristic peaks in NMR spectroscopy and distinct patterns in mass spectrometry, which are essential for quality control and structural verification. These analytical aspects are commonly searched along with "chemical characterization techniques" in scientific databases.

In conclusion, 2-Methoxy-4-(trifluoromethyl)benzyl chloride (CAS No. 1261457-97-9) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of methoxy and trifluoromethyl functionalities makes it particularly valuable in modern synthetic chemistry. As research continues to explore the benefits of fluorinated compounds, this specialized chemical will maintain its significance in scientific and industrial applications.